Cas no 62489-05-8 (Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-)

• Product Name: Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-
• CAS No: 62489-05-8
• MF: C₁₈H₁₃NO₄S₂
• MW: 371.43012213707
• CID: 443018
• PubChem ID: 20360595
• Update Time: 2025-04-19

Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-
• 1-[4-(benzenesulfonyl)phenyl]sulfanyl-4-nitrobenzene
• 62489-05-8
• SCHEMBL11657737
• 1-(Benzenesulfonyl)-4-[(4-nitrophenyl)sulfanyl]benzene
• DTXSID40606025

• Inchi： 1S/C18H13NO4S2/c20-19(21)14-6-8-15(9-7-14)24-16-10-12-18(13-11-16)25(22,23)17-4-2-1-3-5-17/h1-13H
• InChI Key： DDDQXACFYKGDRL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 371.02869
• Monoisotopic Mass: 371.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 77.28